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Compound of Interest

Methyl 2-
Compound Name:
(sulfamoylmethyl)benzoate

Cat. No. B053720

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of Methyl 2-
(sulfamoylmethyl)benzoate via recrystallization. The procedure is based on established
methods for the purification of sulfonamide derivatives and is intended to yield a product of high
purity suitable for research and development applications.

Physicochemical Data

A summary of the key physicochemical properties of Methyl 2-(sulfamoylmethyl)benzoate is
presented below. This data is essential for the proper handling, characterization, and
application of the compound.

Property Value Source
Molecular Formula CoH11NO4S [1][2]
Molecular Weight 229.26 g/mol [1]
Appearance Solid (predicted) [2]

CAS Number 112941-26-1 [1]
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Experimental Protocol: Recrystallization of Methyl
2-(sulfamoylmethyl)benzoate

This protocol details the step-by-step procedure for the purification of crude Methyl 2-
(sulfamoylmethyl)benzoate using ethanol as the primary recrystallization solvent. Due to the
presence of both polar (sulfonamide) and non-polar (aromatic ring) moieties within the
molecule, ethanol or a mixed solvent system like ethanol/water is often effective for the
recrystallization of sulfonamides.[3]

Materials:

Crude Methyl 2-(sulfamoylmethyl)benzoate

o Ethanol (95% or absolute)

o Deionized water

» Activated charcoal (optional)

e Erlenmeyer flasks

» Hotplate with magnetic stirring capability

o Magnetic stir bar

e Buchner funnel and flask

« Filter paper

e Spatula

e Watch glass

» Melting point apparatus

Procedure:

e Dissolution:
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[e]

Place the crude Methyl 2-(sulfamoylmethyl)benzoate into an Erlenmeyer flask.

o

Add a magnetic stir bar and a minimal amount of 95% ethanol.

[¢]

Gently heat the mixture on a hotplate with continuous stirring.

[¢]

Continue to add small portions of hot ethanol until the solid completely dissolves. It is
crucial to use the minimum amount of hot solvent required to achieve a saturated solution.

Decolorization (Optional):

o If the solution is colored due to impurities, remove it from the heat and allow it to cool
slightly.

o Add a small amount of activated charcoal to the solution to adsorb the colored impurities.
o Reheat the solution to boiling for a few minutes while stirring.
Hot Gravity Filtration:

o If activated charcoal was used, or if there are any insoluble impurities, perform a hot
gravity filtration.

o Preheat a second Erlenmeyer flask and a stemless funnel.

o Place a fluted filter paper in the preheated funnel and pour the hot solution through it to
remove the charcoal and any other solid impurities.

Crystallization:
o Cover the flask containing the hot, clear filtrate with a watch glass.

o Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling
promotes the formation of larger, purer crystals.

o Once the flask has reached room temperature, it can be placed in an ice bath to maximize
crystal formation.

Isolation and Washing:
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o Collect the formed crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining
soluble impurities.

e Drying:

o Dry the purified crystals on the filter paper by drawing air through them for a period, or
transfer them to a watch glass and dry in a desiccator or a vacuum oven at a low
temperature.

e Characterization:

o Determine the melting point of the purified crystals. A sharp melting point is indicative of
high purity.

o Calculate the percent recovery.

Recrystallization Workflow

The following diagram illustrates the logical workflow of the recrystallization protocol described
above.

Click to download full resolution via product page

Caption: Workflow for the recrystallization of Methyl 2-(sulfamoylmethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b053720#protocol-for-recrystallization-of-
methyl-2-sulfamoylmethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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